2-(Pyrimidin-2-ylsulfanyl)aniline
Overview
Description
2-(Pyrimidin-2-ylsulfanyl)aniline is a chemical compound with the CAS Number: 127813-33-6 . It has a molecular weight of 203.27 and its IUPAC name is 2-(2-pyrimidinylsulfanyl)aniline . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for 2-(Pyrimidin-2-ylsulfanyl)aniline is 1S/C10H9N3S/c11-8-4-1-2-5-9(8)14-10-12-6-3-7-13-10/h1-7H,11H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-(Pyrimidin-2-ylsulfanyl)aniline is a powder that is stored at room temperature . It has a molecular weight of 203.27 .Scientific Research Applications
Antitumor Drugs
“2-(Pyrimidin-2-ylsulfanyl)aniline” derivatives have been studied for their potential as antitumor drugs . Specifically, they have been evaluated as inhibitors of Mer and c-Met kinases, which are commonly overexpressed in various tumors . One standout candidate, compound 18c, demonstrated robust inhibitory activity against these kinases and displayed good antiproliferative activities on HepG2, MDA-MB-231, and HCT116 cancer cells .
Anti-Inflammatory Agents
Pyrimidines, including “2-(Pyrimidin-2-ylsulfanyl)aniline” derivatives, have been studied for their anti-inflammatory effects . These effects are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Antifibrosis Activity
Some “2-(Pyrimidin-2-ylsulfanyl)aniline” derivatives have been synthesized and evaluated for their antifibrosis activity . These studies focused on their effects against immortalized rat hepatic stellate cells .
Antioxidants
Pyrimidines, including “2-(Pyrimidin-2-ylsulfanyl)aniline” derivatives, are known to exhibit antioxidant effects . These effects are beneficial in various biological processes and can help protect cells from damage caused by harmful free radicals .
Antibacterial Agents
Pyrimidines, including “2-(Pyrimidin-2-ylsulfanyl)aniline” derivatives, have been studied for their antibacterial effects . These compounds can inhibit the growth of bacteria, making them potential candidates for the development of new antibacterial drugs .
Antiviral Agents
Pyrimidines, including “2-(Pyrimidin-2-ylsulfanyl)aniline” derivatives, have been studied for their antiviral effects . These compounds can inhibit the replication of viruses, making them potential candidates for the development of new antiviral drugs .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-(Pyrimidin-2-ylsulfanyl)aniline are Mer and c-Met kinases . These kinases are commonly overexpressed in various tumors, making them ideal targets for the development of antitumor drugs . Additionally, pyrimidines, including 2-(Pyrimidin-2-ylsulfanyl)aniline, have been found to have anti-inflammatory effects, attributed to their inhibitory response against certain vital inflammatory mediators .
Mode of Action
2-(Pyrimidin-2-ylsulfanyl)aniline interacts with its targets, Mer and c-Met kinases, by inhibiting their activities . This inhibition results in the suppression of tumor growth . In the context of its anti-inflammatory effects, it inhibits the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
The compound affects the biochemical pathways associated with the activities of Mer and c-Met kinases, which are involved in cell growth and survival . In the context of inflammation, it affects the pathways involving prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Pharmacokinetics
A related compound was found to exhibit exceptional liver microsomal stability in vitro, with a half-life of 531 min in human liver microsome . This suggests that 2-(Pyrimidin-2-ylsulfanyl)aniline may also have favorable ADME properties, impacting its bioavailability.
Result of Action
The inhibition of Mer and c-Met kinases by 2-(Pyrimidin-2-ylsulfanyl)aniline can lead to the suppression of tumor growth . Its anti-inflammatory effects result from the inhibition of certain inflammatory mediators, potentially leading to a reduction in inflammation .
properties
IUPAC Name |
2-pyrimidin-2-ylsulfanylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3S/c11-8-4-1-2-5-9(8)14-10-12-6-3-7-13-10/h1-7H,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJNIKBSUZMROQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N)SC2=NC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyrimidin-2-ylsulfanyl)aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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